9,10-DiHODE
Description
9,10-DiHODE is a lipid.
Alpha-9, 10-Dihode, also known as Α-9, 10-dihode, belongs to the class of organic compounds known as lineolic acids and derivatives. These are derivatives of lineolic acid. Lineolic acid is a polyunsaturated omega-6 18 carbon long fatty acid, with two CC double bonds at the 9- and 12-positions. Thus, Alpha-9, 10-dihode is considered to be an octadecanoid lipid molecule. Alpha-9, 10-Dihode is considered to be a practically insoluble (in water) and relatively neutral molecule. Alpha-9, 10-Dihode has been detected in multiple biofluids, such as blood and urine. Within the cell, Alpha-9, 10-dihode is primarily located in the membrane (predicted from logP) and cytoplasm.
Properties
Molecular Formula |
C18H32O4 |
|---|---|
Molecular Weight |
312.4 g/mol |
IUPAC Name |
(12Z,15Z)-9,10-dihydroxyoctadeca-12,15-dienoic acid |
InChI |
InChI=1S/C18H32O4/c1-2-3-4-5-7-10-13-16(19)17(20)14-11-8-6-9-12-15-18(21)22/h3-4,7,10,16-17,19-20H,2,5-6,8-9,11-15H2,1H3,(H,21,22)/b4-3-,10-7- |
InChI Key |
QRHSEDZBZMZPOA-ZJSQCTGTSA-N |
Isomeric SMILES |
CC/C=C\C/C=C\CC(C(CCCCCCCC(=O)O)O)O |
Canonical SMILES |
CCC=CCC=CCC(C(CCCCCCCC(=O)O)O)O |
physical_description |
Solid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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